Cas no 2172209-70-8 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)pentanoic acid)

• Product Name: 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)pentanoic acid
• CAS No: 2172209-70-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6341113
• PubChem ID: 165538527
• Update Time: 2025-05-28

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)pentanoic acid
• 2172209-70-8
• EN300-1515531
• 3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)pentanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-17(13-24(29)30)14-27-25(31)18(4-2)15-28-26(32)33-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,3-4,13-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： VRSQDNTWLQYFRF-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(CC(=O)O)CC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)pentanoic acid

Comprehensive Overview of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)pentanoic acid (CAS No. 2172209-70-8)

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)pentanoic acid (CAS No. 2172209-70-8) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained significant traction due to its applications in drug discovery, therapeutic peptide development, and biomaterials engineering. Its unique structural features, including the Fmoc protecting group and flexible pentanoic acid backbone, make it indispensable for researchers aiming to design high-purity peptides with tailored functionalities.

The growing interest in precision medicine and targeted drug delivery systems has further amplified the demand for specialized amino acid derivatives like 2172209-70-8. Recent studies highlight its role in synthesizing peptide-based therapeutics for conditions such as cancer, metabolic disorders, and neurodegenerative diseases. For instance, its compatibility with automated peptide synthesizers and click chemistry protocols aligns with the industry's shift toward high-throughput screening and combinatorial chemistry. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2172209-70-8 solubility" to optimize experimental conditions, reflecting its practical relevance.

From a structural perspective, 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)pentanoic acid features a hydrophobic Fmoc group that enhances stability during synthesis, while the pentanoic acid moiety offers versatility for conjugation reactions. This duality is particularly valuable in bioconjugate vaccine development, where carboxylate-functionalized linkers are essential for coupling antigens to carriers. Notably, its low toxicity profile and compatibility with green chemistry principles (e.g., water-miscible organic solvents) address contemporary concerns about sustainable chemical processes.

In the context of SEO trends, queries like "how to purify Fmoc-protected compounds" or "2172209-70-8 NMR data" indicate strong user interest in analytical characterization and purification techniques. The compound's melting point (typically 120–125°C) and chromatographic behavior are frequently discussed in technical forums, underscoring the need for detailed technical datasheets. Moreover, its utility in CRISPR-Cas9 delivery systems—specifically for cell-penetrating peptides (CPPs)—has sparked discussions about "non-viral gene editing tools," a hot topic in biotech innovation.

Looking ahead, the demand for CAS 2172209-70-8 is projected to rise alongside advancements in personalized therapeutics and nanocarrier technologies. Its role in multifunctional peptide scaffolds—capable of simultaneous drug delivery and diagnostic imaging—positions it at the forefront of theranostic applications. As the scientific community continues to explore "Fmoc deprotection kinetics" and "scalable peptide synthesis," this compound remains a cornerstone for innovators bridging chemical biology and translational medicine.